Cas no 5146-66-7 (Geranyl Nitrile)

• Product Name: Geranyl Nitrile
• CAS No: 5146-66-7
• Molecular Formula: C₁₀H₁₅N
• Molecular Weight: 149.2328
• MDL: MFCD00001926
• CID: 45564
• PubChem ID: 24902065

Geranyl Nitrile Properties

Names and Identifiers

• 3,7-Dimethylocta-2,6-dienenitrile
• 1-cyano-2,6-dimethylhepta-1,5-diene
• geranonitrile
• Geranyl nitrile (cis- and trans mixture)
• Geranyl Nitrite
• Citral Nitrile
• Geranyl Nitrile
• Geranyl Nitrile [mixture of (E)- and (Z)- isomers, (1:1)]
• 3,7-Dimethyl-2,6-octadienenitrile
• 2,6-Dimethyl-1,5-heptadienyl Cyanide
• 3,7-dimethyl-6-octadienenitrile
• 3,7-dimethyl-octa-2,6-dienenitrile
• 3,7-Dimethylocta-2,6-diennitril
• 6-Octadienenitrile,3,7-dimethyl-2
• CITRALVA
• geranitrile
• GERANYLNITRIL
• GeranylNitrilecis-
• GerManiuM oxide
• LRT8
• trans-mixture
• 2,6-Dimethyl-1,5-heptadienyl Cyanide [mixture of (E)- and (Z)- isomers, (1:1)]
• 3,7-Dimethyl-2,6-octadienenitrile [mixture of (E)- and (Z)- isomers, (1:1)]
• UNII-W889CV0E9F
• NSC-109052
• W889CV0E9F
• NCGC00255691-01
• MFCD00001926
• A871276
• AKOS015899896
• CAS-5146-66-7
• 2,6-Octadienenitrile, 3,7-dimethyl-
• EINECS 225-918-0
• SCHEMBL114124
• W-110049
• UNII-MS598KEL3M
• (2E)-3,7-Dimethyl-2,6-octadienenitrile #
• LS-13824
• DTXSID3036286
• 5146-66-7
• 2-Geranonitrile
• NSC109052
• (E)-3,7-dimethylocta-2,6-dienenitrile
• NS00080555
• 5585-39-7
• Gerano nitrile 1
• DTXCID1016286
• Q27292453
• D90734
• 2,6-OCTADIENENITRILE, 3,7-DIMETHYL-, (E)-
• (2E)-3,7-dimethylocta-2,6-dienenitrile
• EINECS 226-982-2
• EC 225-918-0
• DIMETHYLOCTA-2,6-DIENENITRILE, (E)-3,7-
• W-105886
• MS598KEL3M
• G0241
• 2,6-Octadienenitrile, 3,7-dimethyl-, (2E)-
• DTXSID90884174
• NSC 109052
• CS-W018170
• (E)-3,7-Dimethyl-2,6-octadienenitrile
• Tox21_302113
• (2E)-3,7-Dimethyl-2,6-octadienenitrile
• 31983-27-4
• DTXCID60209557
• STL371306

• MDL： MFCD00001926
• InChIKey： HLCSDJLATUNSSI-JXMROGBWSA-N
• Inchi： 1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h5,7H,4,6H2,1-3H3
• SMILES： C/C(/CC/C=C(/C)\C)=C/C#N

Computed Properties

• Exact Mass: 149.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 149.12
• Heavy Atom Count: 11
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 3.20268
• PSA: 23.79000
• Refractive Index: n20/D 1.475(lit.)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 110 °C/1.3 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless to yellowish liquid
• Solubility: Uncertain
• Density: 0.853 g/mL at 25 °C(lit.)

Geranyl Nitrile Security Information

• Symbol:
• RTECS：RG5370000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S36/37-S61-S23
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R20/21
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H330
• Warning Statement： P260,P284,P310
• Prompt：dangerous
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 51/53-68
• Signal Word：Danger

Geranyl Nitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids